Cas no 1803604-54-7 (Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 1803604-54-7
• MF: C₁₂H₁₅N₅O₂
• MW: 261.279801607132
• MDL: MFCD28397464
• CID: 5211073
• PubChem ID: 122199266
• Update Time: 2026-03-06

Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl]-

• MDL： MFCD28397464
• Inchi： 1S/C12H15N5O2/c1-18-12(2-4-13-5-3-12)11-16-10(17-19-11)9-8-14-6-7-15-9/h6-8,13H,2-5H2,1H3
• InChI Key： DNDFUKQPQQWHGA-UHFFFAOYSA-N
• SMILES： C1(C2N=C(C3(OC)CCNCC3)ON=2)=NC=CN=C1

Additional information on Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl]-

Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl]

The compound Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl], with CAS No. 1803604-54-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a pyrazine ring system fused with a 1,2,4-oxadiazole moiety, which introduces a range of interesting chemical properties. The presence of the 4-methoxy-piperidine group further enhances its functional versatility.

Chemical Structure and Synthesis

The synthesis of Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl] involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient pathways for constructing the oxadiazole ring system. The integration of the piperidine group is particularly challenging due to its steric demands and the need for precise substitution patterns. Researchers have employed various coupling reactions and cyclization techniques to achieve optimal yields while maintaining the integrity of the molecule's functional groups.

Pharmacological Applications

Pyrazine derivatives have long been recognized for their potential in medicinal chemistry. The compound Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl] has shown promising activity in preclinical studies targeting various therapeutic areas. For instance, recent research has demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The oxadiazole moiety plays a crucial role in enhancing the compound's bioavailability and stability within biological systems.

Environmental Impact and Safety Assessments

As with any novel chemical entity, understanding the environmental impact and safety profile of Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl] is paramount. Recent studies have focused on its degradation pathways under various environmental conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. Additionally, acute toxicity studies suggest that it poses minimal risk to aquatic organisms when handled responsibly.

Future Directions

The future of Pyrazine, 2-[5-(4-methoxy-4-piperidinyl)-1,2,4-oxadiazol-3-yl] lies in further exploration of its pharmacokinetic properties and potential synergistic effects with other therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its clinical applications. Moreover, advancements in computational chemistry are anticipated to play a pivotal role in optimizing its structure for enhanced efficacy and reduced side effects.